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Compound of Interest

Potassium
Compound Name: . ) .
trichloroammineplatinate(ll)

Cat. No.: B122901

An In-depth Technical Guide on the Molecular Formula and Weight of Potassium
Amminetrichloroplatinate(ll)

This guide provides a comprehensive overview of the chemical formula and molecular weight
of the coordination compound Potassium Amminetrichloroplatinate(ll), tailored for researchers,
scientists, and professionals in drug development.

Chemical Formula

The chemical formula for Potassium Amminetrichloroplatinate(ll) is K[Pt(NHs)Cls].[1][2][3] This
formula indicates that the compound consists of a potassium cation (K*) and a complex anion,
[Pt(NH3)ClIs]~. In this complex ion, a central platinum (Pt) atom is coordinated with one
ammonia (NHs) ligand and three chloride (CI-) ligands.

Molecular Weight

The molecular weight of K[Pt(NH3)Cls] is approximately 357.57 g/mol .[3] This value is derived
from the sum of the atomic weights of all constituent atoms in the empirical formula, which can
also be written as ClzHsKNPt.[1][2]

Data Presentation: Atomic Composition and Molecular
Weight Calculation

The following table details the atomic composition of K[Pt(NHs)Cls] and the calculation of its
molecular weight based on the atomic weights of its constituent elements.
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Element Symbol

. Atomic Weight  Total Weight (
Quantity

(g/mol) g/mol )
Potassium K 1 39.0983[4] 39.0983
Platinum Pt 1 195.084[5][6] 195.084
Nitrogen N 1 14.007[7][8] 14.007
Hydrogen H 3 1.008[9][10] 3.024
Chlorine Cl 3 35.453[11] 106.359
Total 357.5723

Logical Relationship for Molecular Weight

Calculation

The diagram below illustrates the hierarchical relationship for calculating the molecular weight

of K[Pt(NHs)ClIs] from its constituent atoms.

Molecular Weight
K[Pt(NH3)CI3]
357.5723 g/mol

K
(1 x 39.0983)

Pt
(1 x 195.084)

N
(1 x 14.007)

H
(3 x 1.008)

cl
(3 x 35.453)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/element/Potassium
https://ciaaw.org/platinum.htm
https://pubchem.ncbi.nlm.nih.gov/element/Platinum
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.youtube.com/watch?v=ALwo4suQO6E
https://ciaaw.org/chlorine.htm
https://www.benchchem.com/product/b122901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Calculation of the molecular weight of K[Pt(NH3)CI3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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